2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide

• IUPAC Name: 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide
• InChI: InChI=1S/C12H10IN3O/c1-8-4-2-5-9(10(8)13)11(17)16-12-14-6-3-7-15-12/h2-7H,1H3,(H,14,15,16,17)
• InChI Key: ZJFSJCSBNGHSHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=NC=CC=N2)I
• Molecular Formula: C12H10IN3O
• Molecular Weight: 339.13 g/mol

Description

2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide is a chemical compound that belongs to the pyrimidine class of molecules. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been studied for its ability to inhibit certain enzymes and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide involves the inhibition of PARP and tankyrase enzymes. PARP is involved in DNA repair and has been shown to be overexpressed in various cancer types. Inhibition of PARP leads to the accumulation of DNA damage, which can result in cell death. Tankyrase is involved in the regulation of various cellular processes such as telomere maintenance and Wnt signaling. Inhibition of tankyrase has been shown to lead to decreased cell proliferation and increased apoptosis.
Biochemical and Physiological Effects:
2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide has been shown to have various biochemical and physiological effects. Inhibition of PARP has been shown to lead to increased DNA damage and cell death, while inhibition of tankyrase has been shown to lead to decreased cell proliferation and increased apoptosis. Additionally, 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide has been shown to have anti-inflammatory effects and has been investigated for its potential use in the treatment of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide in lab experiments is its ability to selectively inhibit PARP and tankyrase enzymes. This allows for the investigation of specific cellular processes and pathways that are regulated by these enzymes. Additionally, the synthesis method for 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide is relatively simple and yields a high purity product. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been shown to have cytotoxic effects at high concentrations.

Future Directions

There are several future directions for the study of 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide. One area of research is the development of more potent and selective PARP and tankyrase inhibitors. Additionally, the potential use of 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide in combination with other drugs for cancer treatment is an area of interest. Furthermore, the investigation of the anti-inflammatory effects of 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide in the treatment of various inflammatory diseases is another area of future research. Finally, the study of the potential toxicity and safety of 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide is important for its further development and use in clinical settings.
Conclusion:
In conclusion, 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide is a chemical compound that has shown promising results in the field of medicinal chemistry. Its ability to selectively inhibit PARP and tankyrase enzymes has led to its investigation as a potential therapeutic agent for cancer treatment and other diseases. The synthesis method for 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide is relatively simple, and its potential applications in the treatment of various diseases make it an area of interest for future research.

Synthesis Methods

The synthesis of 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide involves the reaction of 2-aminopyrimidine with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with iodine to obtain 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide. This method has been reported to yield a high purity product with good yields and has been used in various studies.

Scientific Research Applications

2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to inhibit certain enzymes such as poly(ADP-ribose) polymerase (PARP) and tankyrase, which are involved in various cellular processes. PARP inhibitors have been investigated as potential therapeutic agents for cancer treatment, and 2-iodo-3-methyl-N-pyrimidin-2-ylbenzamide has shown promising results in this area. Additionally, tankyrase inhibitors have been studied for their potential use in the treatment of various diseases such as diabetes and cancer.